Amino-PEG23-acid

• Molecular Formula: C49H99NO25
• Molecular Weight: 1102.313
• IUPAC Name: 3-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-(2-aminoethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propanoic acid
• InChI: InChI=1S/C49H99NO25/c50-2-4-54-6-8-56-10-12-58-14-16-60-18-20-62-22-24-64-26-28-66-30-32-68-34-36-70-38-40-72-42-44-74-46-48-75-47-45-73-43-41-71-39-37-69-35-33-67-31-29-65-27-25-63-23-21-61-19-17-59-15-13-57-11-9-55-7-5-53-3-1-49(51)52/h1-48,50H2,(H,51,52)
• InChI Key: GLAMCCOVVWWLHV-UHFFFAOYSA-N
• SMILES: C(COCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCN)C(=O)O
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: Amino-PEG23-acid

Description

Amino-PEG23-acid is a PEG derivative containing an amino group with a terminal carboxylic acid. The amino group is reactive with carboxylic acids, activated NHS esters, carbonyls (ketone, aldehyde) etc. The terminal carboxylic acid can be reacted with primary amine groups in the presence of activators (e.g. EDC, or DCC) to form a stable amide bond. PEG Linkers may be useful in the development of antibody drug conjugates.

Scientific Research Applications

• Bioconjugate System Dynamics :

  • A peptide conjugated PEG system was designed to examine the dynamics of gelation in bioconjugates. The study revealed that the 23-amino acid peptide, when conjugated with linear-PEG, formed a percolated network, while star-PEG conjugations yielded discrete assemblies. This suggests the critical role of peptide folding and assembly in determining the gel behavior of such systems (O'Neill, Bhuiyan, & Tu, 2017).

• Pharmacological Properties in Protein Therapeutics :

  • The incorporation of nonnative amino acids in human growth hormone (hGH) allowed site-specific conjugation with PEG, leading to homogeneous hGH variants with enhanced pharmacodynamics and reduced injection frequency. This highlights the utility of nonnative amino acids in optimizing protein therapeutics (Cho et al., 2011).

• Protein-Drug Development :

  • Advances in site-specific PEGylation methods are crucial for the development of peptide and protein therapeutics. These methods aim to preserve protein activity while improving pharmacokinetics, indicating a significant milestone in pharmaceutical research (Nischan & Hackenberger, 2014).

• Targeted Drug Delivery Applications :

  • Amino acid-based star polymers with PEG-folic acid conjugates were developed for active targeting of cancer cells. This represents a significant advancement in chemotherapy and drug delivery applications, showcasing the potential of amino acid-based polymers in medical treatments (Sulistio et al., 2011).

• Biomedical Applications of Protein-Polymer Conjugates :

  • Well-defined protein-polymer conjugates, particularly with PEG, enhance protein solubility, stability, and circulating half-lives. This area of research is crucial for the development of effective biomedical applications, such as drug delivery systems (Zhao et al., 2015).

• PEGylation Techniques and Therapeutic Applications :

  • The evolving techniques in PEGylation, including site-selective methods, significantly improve the homogeneity and bioactivity of protein conjugates. This has important implications for the delivery of both peptides and small drugs in various therapeutic applications (Pasut & Veronese, 2012).

• Bioreducible Micelles for Drug Delivery :

  • The development of α-amino acid-based poly(disulfide urethane) micelles demonstrates a promising platform for triggered intracellular anticancer drug delivery, highlighting the potential of amino acid-based biopolymers in controlled drug release (Lu et al., 2015).